Cas no 2227711-10-4 ((2S)-4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutan-2-amine)

• Product Name: (2S)-4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutan-2-amine
• CAS No: 2227711-10-4
• MF: C₁₃H₁₆FN₃
• MW: 233.284646034241
• CID: 5922071
• PubChem ID: 165624558
• Update Time: 2025-10-28

(2S)-4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutan-2-amine
• EN300-1774142
• (2S)-4-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]butan-2-amine
• 2227711-10-4

• Inchi： 1S/C13H16FN3/c1-9(15)2-3-11-8-16-17-13(11)10-4-6-12(14)7-5-10/h4-9H,2-3,15H2,1H3,(H,16,17)/t9-/m0/s1
• InChI Key： PZBNGSWFIVEUBE-VIFPVBQESA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C=NN1)CC[C@H](C)N

Computed Properties

• Exact Mass: 233.13282569g/mol
• Monoisotopic Mass: 233.13282569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.7Ų

Additional information on (2S)-4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutan-2-amine

Compound CAS No 2227711-10-4: (2S)-4-(3-(4-fluorophenyl)-1H-pyrazol-4-yl)butan-2-amine

The compound with CAS number 2227711-10-4, known as (2S)-4-(3-(4-fluorophenyl)-1H-pyrazol-4-yl)butan-2-amine, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of amines and features a pyrazole ring, which is a five-membered heterocyclic aromatic compound with two adjacent nitrogen atoms. The presence of a fluorophenyl group further enhances its potential for bioactivity, making it a promising candidate for drug discovery.

Recent studies have highlighted the antimicrobial properties of this compound, particularly against Gram-positive bacteria. Researchers have found that the molecule's unique structure allows it to disrupt bacterial cell membranes, leading to enhanced efficacy in combating infections. Additionally, its selective toxicity towards pathogens over human cells has made it a viable option for developing new antibiotics.

In the realm of cancer research, this compound has shown potential as a chemotherapeutic agent. Preclinical trials have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and apoptosis. The S configuration at the second carbon atom plays a crucial role in determining its pharmacokinetic properties, ensuring optimal bioavailability and reduced systemic toxicity.

The synthesis of (2S)-4-(3-(4-fluorophenyl)-1H-pyrazol-4-yl)butan-2-amine involves a multi-step process that includes nucleophilic substitution, cyclization, and stereochemical control to achieve the desired configuration. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its purity and structural integrity.

Moreover, this compound has exhibited neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's disease. Its ability to modulate glutamate receptors and reduce oxidative stress suggests its potential as a therapeutic agent for neurological disorders. Ongoing research is focused on optimizing its delivery mechanisms to enhance its efficacy and minimize adverse effects.

In conclusion, (2S)-4-(3-(4-fluorophenyl)-1H-pyrazol-4-yl)butan-2-amine represents a significant advancement in chemical innovation with diverse applications in medicine and biology. Its unique structure, combined with cutting-edge research findings, positions it as a key player in the development of novel therapeutic agents.